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Chemical Identity and Application

The table below summarizes the core chemical and application data for Calteridol Calcium:

Property Description

Chemical Name 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetate, 10-(2-hydroxypropyl)-, calcium
salt (1:2) [1]

Molecular
Formula

C₃₄H₅₈Ca₃N₈O₁₄ [2] [3] [4]

Molecular Weight 923.1 g/mol [3] [4]

CAS Registry
Number

121915-83-1 [1] [3] [4]

Primary
Documented Use

Reference standard for analytical method development, validation, and quality

control during drug synthesis and formulation. It is not for human use [1].
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While a direct safety profile for Calteridol Calcium is not available, its safety rationale is established

indirectly through its role in manufacturing gadolinium-based contrast agents (GBCAs) like Gadoteridol.

Function in Manufacturing: Calteridol Calcium is the calcium complex of the ligand (Teridol) used
to bind Gadolinium (Gd³⁺). An excess of this calcium complex is deliberately used in the production of

GBCAs [5].
Primary Safety Rationale: The purpose of this excess is to act as a "decoy" for free gadolinium

ions. Gadolinium is highly toxic, and its release in the body can cause serious conditions like
Nephrogenic Systemic Fibrosis (NSF). The calcium complex preferentially binds any free

gadolinium that may be released, forming the more stable Calteridol and preventing the toxic effects
of free Gd³⁺ [5]. The following diagram illustrates this protective mechanism:

Free Gadolinium (Gd³⁺)

Stable Gadoteridol API

  Forms

Risk of Toxicity (e.g., NSF)

  Causes

Calteridol Calcium

  Sequesters

Click to download full resolution via product page

Diagram: The role of Calteridol Calcium in mitigating gadolinium toxicity by sequestering free ions.

Key Information Gaps and Research Directions

The search results reveal a significant lack of publicly available data required for a full technical whitepaper.

The primary gaps include:

In Vivo Stability: No specific data on pharmacokinetics, metabolic fate, or dissociation constants in

biological systems.
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Direct Safety Profile: No animal or clinical studies evaluating the toxicity, maximum tolerated dose,

or side effects of Calteridol Calcium itself.
Detailed Experimental Protocols: The available patent [5] describes the manufacturing process but

not specific bio-evaluation methodologies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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